Cas no 946714-72-3 (N-[3-(2-Amino-6-chlorophenoxy)phenyl]acetamide)

• Product Name: N-[3-(2-Amino-6-chlorophenoxy)phenyl]acetamide
• CAS No: 946714-72-3
• MF: C₁₄H₁₃ClN₂O₂
• MW: 276.718222379684
• CID: 1071952
• PubChem ID: 26189197
• Update Time: 2025-04-20

N-[3-(2-Amino-6-chlorophenoxy)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(2-Amino-6-chlorophenoxy)phenyl]acetamide
• N-(3-(2-Amino-6-chlorophenoxy)phenyl)acetamide
• 946714-72-3
• AKOS015855653

• MDL： MFCD08686785
• Inchi： 1S/C14H13ClN2O2/c1-9(18)17-10-4-2-5-11(8-10)19-14-12(15)6-3-7-13(14)16/h2-8H,16H2,1H3,(H,17,18)
• InChI Key： NFQOLFTYLIUVIF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC1=CC=CC(=C1)NC(C)=O)N

Computed Properties

• Exact Mass: 276.0665554g/mol
• Monoisotopic Mass: 276.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

N-[3-(2-Amino-6-chlorophenoxy)phenyl]acetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT